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Compound of Interest

Compound Name: Propiverine N-oxide

Cat. No.: B1234086 Get Quote

Application Notes and Protocols: Propiverine N-
oxide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Propiverine N-oxide is an active metabolite of propiverine, a widely used medication for the

treatment of overactive bladder (OAB).[1][2] Understanding the pharmacological properties and

proper handling of this metabolite is crucial for research and development in urology and

pharmacology. Propiverine N-oxide, like its parent compound, exhibits a dual mechanism of

action, functioning as both an antimuscarinic agent and a calcium channel blocker.[1][2][3] This

dual activity contributes to its efficacy in reducing detrusor muscle contractions. These

application notes provide detailed protocols for the preparation and storage of Propiverine N-
oxide stock solutions, along with a summary of its physicochemical properties and a diagram

of its mechanism of action.

Physicochemical Properties
A summary of the key physicochemical properties of Propiverine N-oxide is provided in the

table below. This information is essential for accurate preparation of solutions and for

understanding its behavior in experimental settings.
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Property Value Source

Molecular Formula C23H29NO4

Molecular Weight 383.48 g/mol

Appearance Off-white solid

Purity (by HPLC) ≥95%

Solubility
Soluble in DMSO and

Methanol

CAS Number
111071-96-6 (base); 1329509-

71-8 (HCl salt)

Stock Solution Preparation and Storage
Proper preparation and storage of stock solutions are critical to ensure the stability and activity

of Propiverine N-oxide for experimental use.

Recommended Solvents and Storage Conditions
The following table summarizes the recommended solvents and storage conditions for

Propiverine N-oxide stock solutions.

Solvent
Recommended Storage
Temperature

Long-term Stability

Dimethyl Sulfoxide (DMSO) -20°C

Data not available. Aliquoting

is recommended to avoid

repeated freeze-thaw cycles.

Methanol -20°C

Data not available. Use freshly

prepared solutions when

possible.

Experimental Protocol: Preparation of a 10 mM
Propiverine N-oxide Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Propiverine N-oxide in

DMSO.

Materials:

Propiverine N-oxide (powder)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Preparation: In a sterile environment (e.g., a laminar flow hood), allow the Propiverine N-
oxide powder and DMSO to equilibrate to room temperature.

Weighing: Accurately weigh the desired amount of Propiverine N-oxide powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.83 mg of Propiverine N-
oxide (Molecular Weight = 383.48 g/mol ).

Dissolution: Add the weighed Propiverine N-oxide to a sterile microcentrifuge tube. Add the

appropriate volume of DMSO (in this example, 1 mL) to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath and/or sonication can be used to aid dissolution if

precipitation is observed.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C.

Working Solution Preparation: For in vitro assays, the DMSO stock solution can be further

diluted with an appropriate aqueous buffer or cell culture medium to the final desired
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concentration. It is important to ensure that the final concentration of DMSO in the assay

does not exceed a level that affects the experimental system (typically <0.5%).

Mechanism of Action
Propiverine N-oxide exerts its pharmacological effects on the detrusor smooth muscle of the

bladder through a dual mechanism of action: antagonism of muscarinic receptors and inhibition

of L-type calcium channels. This leads to muscle relaxation and a reduction in urinary

frequency and urgency.
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Caption: Mechanism of action of Propiverine N-oxide in detrusor smooth muscle cells.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for studying the effects of

Propiverine N-oxide in vitro.
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Caption: A typical experimental workflow for in vitro studies of Propiverine N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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